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Compound of Interest

Compound Name: Aloisine RP106

Cat. No.: B1680015 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Aloisine RP106 is a potent, ATP-competitive inhibitor of key serine/threonine kinases,

including Cyclin-Dependent Kinase 1 (Cdk1)/cyclin B, Cyclin-Dependent Kinase 5 (Cdk5)/p25,

and Glycogen Synthase Kinase 3 (GSK3). Its ability to modulate these critical cellular signaling

pathways makes it a valuable tool in cell cycle research, neurobiology, and oncology. Proper

preparation of a stable and accurate stock solution is the first and most critical step for

obtaining reliable and reproducible experimental results. These application notes provide a

detailed protocol for the preparation, storage, and handling of Aloisine RP106 stock solutions

for in vitro research purposes.

Data Presentation
Quantitative data for Aloisine RP106 is summarized in the table below. This information is

essential for calculating the required mass of the compound to achieve a desired stock solution

concentration.
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Property Value

Molecular Weight 281.4 g/mol

Purity ≥95%

Appearance Crystalline solid

Solubility (DMSO)

Information for the related compound Aloisine A

is 10 mg/mL. A similar solubility is anticipated for

Aloisine RP106.

Recommended Solvent Dimethyl sulfoxide (DMSO), anhydrous

Experimental Protocols
Materials

Aloisine RP106 solid powder

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2.0 mL), sterile

Pipette and sterile pipette tips

Vortex mixer

Sonicator (optional)

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Aloisine RP106 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. This is a common

starting concentration for many cell-based assays.

1. Calculation of Mass:
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To prepare a 10 mM stock solution, the required mass of Aloisine RP106 can be calculated

using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 281.4 g/mol x 1000 mg/g = 2.814 mg

2. Weighing the Compound:

Wear appropriate PPE.

On an analytical balance, carefully weigh out the calculated mass of Aloisine RP106. It is

recommended to weigh a slightly larger amount (e.g., 5 mg) and adjust the volume of DMSO

accordingly to achieve the desired concentration. This minimizes weighing errors.

For example, if 5.0 mg is weighed, the required volume of DMSO would be: Volume (mL) =

(Mass (mg) / Molecular Weight ( g/mol )) / Desired Concentration (mmol/L) = (5.0 mg / 281.4

g/mol ) / 10 mmol/L = 1.777 mL

3. Dissolving the Compound:

Transfer the weighed Aloisine RP106 powder to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming of the tube to 37°C or brief sonication can aid in dissolving the compound.

4. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is crucial to

aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile
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microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, store the aliquots at -80°C. Under these conditions, the stock solution

is expected to be stable for up to 6 months.

For short-term storage, aliquots can be kept at -20°C and should be used within one month.

Working Solution Preparation

To prepare a working solution for your experiment, dilute the 10 mM stock solution in the

appropriate cell culture medium or buffer.

Example: To make a 10 µM working solution in 1 mL of cell culture medium:

(Volume of Stock) x (Concentration of Stock) = (Volume of Working Solution) x

(Concentration of Working Solution)

(Volume of Stock) x (10 mM) = (1 mL) x (0.01 mM)

Volume of Stock = 0.001 mL = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Important Considerations:

Always use high-purity, anhydrous DMSO to prevent hydrolysis of the compound.

Ensure the compound is fully dissolved before use.

When preparing working solutions, add the stock solution to the medium or buffer and mix

immediately to prevent precipitation.

The final concentration of DMSO in the experimental setup should be kept low (typically

<0.5%) as it can have cytotoxic effects.
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Mandatory Visualizations
The following diagrams illustrate the experimental workflow for preparing the Aloisine RP106
stock solution and the signaling pathways it is known to inhibit.
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Experimental Workflow for Aloisine RP106 Stock Solution Preparation
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Caption: Workflow for preparing Aloisine RP106 stock solution.
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Caption: Aloisine RP106 inhibits key signaling pathways.

To cite this document: BenchChem. [Application Notes and Protocols for Aloisine RP106
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680015#preparing-aloisine-rp106-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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